Cas no 2034330-77-1 (4-(3-chloropyridin-4-yl)oxy-N-(thiophen-2-yl)piperidine-1-carboxamide)

• Product Name: 4-(3-chloropyridin-4-yl)oxy-N-(thiophen-2-yl)piperidine-1-carboxamide
• CAS No: 2034330-77-1
• MF: C₁₅H₁₆ClN₃O₂S
• MW: 337.824440956116
• CID: 6216779
• PubChem ID: 121017880
• Update Time: 2025-05-22

4-(3-chloropyridin-4-yl)oxy-N-(thiophen-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropyridin-4-yl)oxy-N-(thiophen-2-yl)piperidine-1-carboxamide
• AKOS026691148
• 4-(3-chloropyridin-4-yl)oxy-N-thiophen-2-ylpiperidine-1-carboxamide
• 4-((3-chloropyridin-4-yl)oxy)-N-(thiophen-2-yl)piperidine-1-carboxamide
• F6479-3295
• 2034330-77-1
• 4-[(3-chloropyridin-4-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide

• Inchi： 1S/C15H16ClN3O2S/c16-12-10-17-6-3-13(12)21-11-4-7-19(8-5-11)15(20)18-14-2-1-9-22-14/h1-3,6,9-11H,4-5,7-8H2,(H,18,20)
• InChI Key： UOJIWELJKQGMPL-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCN(C(NC2=CC=CS2)=O)CC1

Computed Properties

• Exact Mass: 337.0651756g/mol
• Monoisotopic Mass: 337.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.7Ų

Additional information on 4-(3-chloropyridin-4-yl)oxy-N-(thiophen-2-yl)piperidine-1-carboxamide

4-(3-Chloropyridin-4-yl)oxy-N-(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 2034330-77-1)

4-(3-Chloropyridin-4-yl)oxy-N-(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 2034330-77-1) is a complex organic compound with a diverse range of potential applications in the fields of pharmacology, material science, and organic synthesis. This compound is characterized by its unique structural features, which include a piperidine ring, a chloropyridine moiety, and a thiophene group. These functional groups contribute to its versatile chemical properties and make it an interesting subject for both academic and industrial research.

The molecular structure of 4-(3-chloropyridin-4-yloxy)-N-(thiophen-2-yl)piperidine carboxamide is particularly notable for its heterocyclic components. The piperidine ring serves as the central framework, while the chloropyridine group introduces electronic diversity and potential for hydrogen bonding. The thiophene moiety adds aromaticity and conjugation, enhancing the compound's stability and reactivity in various chemical environments. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the most significant aspects of this compound is its synthesis methodology. Researchers have employed a variety of strategies to construct this molecule, including nucleophilic substitution, coupling reactions, and multi-component synthesis. For instance, the formation of the piperidine ring often involves ring-closing reactions or cyclization processes, while the attachment of the chloropyridine and thiophene groups requires precise control over reaction conditions to ensure regioselectivity and yield optimization.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of CAS No. 2034330-77-1. Quantum mechanical calculations have revealed that the compound exhibits significant π-conjugation due to the thiophene and pyridine rings, which enhances its ability to participate in electron transfer processes. This property makes it a promising candidate for applications in organic electronics, such as in photovoltaic devices or light-emitting diodes (LEDs).

In terms of biological activity, 4-(3-chloropyridin-4-yloxy)-N-(thiophen-2-yl)piperidine carboxamide has shown potential as an inhibitor of several enzymes, including kinases and proteases. Preclinical studies suggest that it may exhibit anti-inflammatory and anticancer properties due to its ability to modulate key signaling pathways. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for therapeutic use.

The versatility of this compound also extends to its role as an intermediate in organic synthesis. Its ability to undergo various functional group transformations makes it a valuable building block for constructing more complex molecules with tailored properties. For example, researchers have utilized this compound as a starting material for synthesizing bioactive agents with improved solubility or bioavailability.

From an environmental perspective, understanding the degradation pathways of CAS No. 2034330-77_1 is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, the compound can undergo hydrolysis or biodegradation, particularly in aqueous environments. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-(3-chloropyridin_4_yloxy)-N_(thiophen_2_yl)piperidine carboxamide (CAS No. 2034330_77_1) represents a fascinating example of how modern organic chemistry can yield compounds with multifaceted applications. Its unique structure, coupled with advances in synthetic methodology and computational modeling, positions it as a key player in both academic research and industrial innovation.